Cas no 626-68-6 (1,3-Dioxane, 2-methyl-)

• Product Name: 1,3-Dioxane, 2-methyl-
• CAS No: 626-68-6
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 516165
• Update Time: 2026-04-29

1,3-Dioxane, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-methyl-
• 2-methyl-1,3-dioxane
• 2-Methyl-1,3-dioxacyclohexane
• 2-Methyl-m-dioxane
• m-Dioxane, 2-methyl-

• Inchi： InChI=1S/C5H10O2/c1-5-6-3-2-4-7-5/h5H,2-4H2,1H3
• InChI Key： HDGHQFQMWUTHKL-UHFFFAOYSA-N
• SMILES： CC1OCCCO1

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.1678 g/cm3 (20 ºC)
• Boiling Point: 114.8-116.5 ºC (16 Torr)
• Flash Point: 19.5±12.3 ºC,
• Refractive Index: 1.49987 (20 ºC)
• Solubility: Dissolution (56 g/l) (25 º C),
• PSA: 18.46